![molecular formula C12H15NO4S B187783 2-(3,4-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid CAS No. 72678-92-3](/img/structure/B187783.png)
2-(3,4-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
Overview
Description
The compound “2-(3,4-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid” is a complex organic molecule. It contains a thiazolidine ring, which is a heterocyclic compound with sulfur and nitrogen. The 3,4-dimethoxyphenyl group suggests the presence of a phenyl ring with two methoxy (OCH3) groups attached at the 3rd and 4th positions .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or cyclization processes .Scientific Research Applications
Synthesis and Chemical Reactions
2-(3,4-Dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid and its derivatives are involved in various synthetic processes, highlighting their versatility in organic synthesis. For example, studies have explored the cyclization reactions of amino-substituted heterocycles, leading to the synthesis of diverse heterocyclic compounds such as dioxopyrrolo and thienoisoquinolines, indicating the compound's role in generating complex molecular architectures (Zinchenko et al., 2009). Additionally, the compound's derivatives have been synthesized for various applications, including antimicrobial and antioxidant activities, further emphasizing its utility in creating biologically active molecules (Karanth et al., 2018).
Biological Activities
Research has also focused on the biological activities of thiazolidine-4-carboxylic acid derivatives. For instance, certain derivatives have exhibited fungicidal and insecticidal activities, suggesting potential applications in agricultural chemistry (Liu, Li, & Li, 2004). Another study explored the supramolecular aggregation behavior of thiazolidine-4-carboxylic acid derivatives, which could be relevant for applications in gas storage, biosensing, and catalysis, demonstrating the compound's potential in materials science (Jagtap et al., 2018).
Antimicrobial and Antioxidant Properties
Further research has demonstrated the antimicrobial and antioxidant properties of thiazolidine-4-carboxylic acid derivatives. For example, certain derivatives have been evaluated for their antimicrobial efficacy, showcasing their potential as novel antimicrobial agents (Spoorthy et al., 2021). Another study indicated the antioxidant potential of these compounds, which could be leveraged in developing therapeutic agents targeting oxidative stress-related diseases (Karanth et al., 2018).
Structural and Mechanistic Insights
Research has also provided structural and mechanistic insights into the behavior of thiazolidine-4-carboxylic acid derivatives under various conditions. Studies on oxidative degradation in aqueous solutions have shed light on the stability and reactivity of these compounds, offering valuable information for their practical applications (Pogocki & Bobrowski, 2014). Additionally, investigations into the conformational space and vibrational spectra have helped understand the tautomerism and structural dynamics of these molecules, which is critical for designing functional materials and drugs (Nowaczyk et al., 2014).
Mechanism of Action
Target of Action
A structurally similar compound, 3-(3,4-dimethoxyphenyl)propanoic acid, has been reported to interact with theAromatic-amino-acid aminotransferase . This enzyme plays a crucial role in the metabolism of aromatic amino acids.
Mode of Action
Based on its structural similarity to 3-(3,4-dimethoxyphenyl)propanoic acid, it may interact with its target enzyme to modulate its activity
Biochemical Pathways
Given its potential interaction with aromatic-amino-acid aminotransferase, it might influence the metabolic pathways of aromatic amino acids .
Result of Action
Based on its potential interaction with aromatic-amino-acid aminotransferase, it might influence the metabolism of aromatic amino acids .
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4S/c1-16-9-4-3-7(5-10(9)17-2)11-13-8(6-18-11)12(14)15/h3-5,8,11,13H,6H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVYKDOVBUSRSCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2NC(CS2)C(=O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30316424 | |
Record name | 2-(3,4-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30316424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
72678-92-3 | |
Record name | 72678-92-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=303517 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(3,4-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30316424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 72678-92-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.